molecular formula C20H24F2N2O2 B5964858 2-({3-[(3,4-difluorophenyl)amino]-1-piperidinyl}methyl)-6-ethoxyphenol

2-({3-[(3,4-difluorophenyl)amino]-1-piperidinyl}methyl)-6-ethoxyphenol

Cat. No. B5964858
M. Wt: 362.4 g/mol
InChI Key: YMMIGJNZEMKWNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-({3-[(3,4-difluorophenyl)amino]-1-piperidinyl}methyl)-6-ethoxyphenol is a chemical compound that belongs to the class of beta adrenergic receptor agonists. It is commonly known as DR-3355 and has been the subject of several scientific studies due to its potential applications in various fields. In

Scientific Research Applications

DR-3355 has several potential applications in scientific research. It has been studied for its potential use as a beta adrenergic receptor agonist in the treatment of various diseases such as asthma, chronic obstructive pulmonary disease (COPD), and heart failure. It has also been studied for its potential use in improving exercise performance and as a weight loss agent.

Mechanism of Action

DR-3355 acts as a beta adrenergic receptor agonist by binding to and activating beta adrenergic receptors. This results in the activation of several signaling pathways that lead to various physiological effects such as bronchodilation, increased heart rate, and increased metabolic rate.
Biochemical and Physiological Effects
DR-3355 has several biochemical and physiological effects. It has been shown to increase airway smooth muscle relaxation, improve exercise performance, and increase metabolic rate. It has also been shown to increase heart rate and cardiac output.

Advantages and Limitations for Lab Experiments

One advantage of using DR-3355 in lab experiments is its high potency and selectivity for beta adrenergic receptors. This allows for more precise and specific experiments. However, one limitation is that it may not accurately reflect the effects of beta adrenergic receptor agonists in vivo due to differences in metabolism and pharmacokinetics.

Future Directions

There are several future directions for the study of DR-3355. One direction is to further investigate its potential use in the treatment of various diseases such as asthma, COPD, and heart failure. Another direction is to study its potential use as a weight loss agent and its effects on metabolism. Additionally, further studies could be conducted to investigate its effects on exercise performance and its potential use as an ergogenic aid.

Synthesis Methods

DR-3355 can be synthesized using a multi-step process that involves several chemical reactions. The first step is the synthesis of 3,4-difluoroaniline, which is then reacted with 1-piperidinemethanol to obtain 3-[(3,4-difluorophenyl)amino]-1-piperidinyl]methanol. This intermediate product is then reacted with 2-bromo-6-ethoxyphenol to obtain DR-3355.

properties

IUPAC Name

2-[[3-(3,4-difluoroanilino)piperidin-1-yl]methyl]-6-ethoxyphenol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24F2N2O2/c1-2-26-19-7-3-5-14(20(19)25)12-24-10-4-6-16(13-24)23-15-8-9-17(21)18(22)11-15/h3,5,7-9,11,16,23,25H,2,4,6,10,12-13H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YMMIGJNZEMKWNE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC(=C1O)CN2CCCC(C2)NC3=CC(=C(C=C3)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24F2N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

362.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.